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Compound of Interest

Compound Name: L-Alaninol-d3

Cat. No.: B580260 Get Quote

This guide provides essential safety and logistical information for the proper disposal of L-
Alaninol-d3, a deuterated amino alcohol. While the deuterium labeling is primarily for tracing or

altering metabolic profiles in research, the fundamental chemical hazards remain similar to its

non-deuterated counterpart, L-Alaninol.[1][2] Therefore, disposal procedures must be handled

with the assumption that it possesses the same hazardous properties. L-Alaninol is a

combustible and corrosive substance that can cause severe skin burns and serious eye

damage.[3][4][5] Adherence to these protocols is critical for ensuring personnel safety and

environmental protection.

Hazard Identification and Classification
All quantitative and classification data for L-Alaninol are summarized below. Personnel

handling this chemical must be familiar with its hazards before beginning any procedure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b580260?utm_src=pdf-interest
https://www.benchchem.com/product/b580260?utm_src=pdf-body
https://www.benchchem.com/product/b580260?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.medchemexpress.com/l-alaninol-d3.html
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Alaninol_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/l-alaninol-pid_Seven18575.html
https://www.carlroth.com/medias/SDB-5521-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDkzMzd8YXBwbGljYXRpb24vcGRmfGFEazNMMmhtTXk4NU1UYzFNalkyTXprME1UUXlMMU5FUWw4MU5USXhYMDFVWDBWT0xuQmtaZ3wyMmZkNjNjNDZhN2M0MDU0ZTc1MzEyZjVjZWZhNDc3NjhiN2NjMTA3Yzg5NjM3NTQyOTA5ZTRiMzkzNTFjNDk3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Code Signal Word Hazard Statement

Skin

Corrosion/Irritation
H314 Danger

Causes severe skin

burns and eye

damage.[4][5]

Serious Eye Damage H318 Danger
Causes serious eye

damage.[3]

Flammable Liquids

(Combustible)
H227 Warning Combustible liquid.[3]

UN Number (for

transport)
2735 -

Amines, liquid,

corrosive, n.o.s.[6]

Disposal Workflow for L-Alaninol-d3
The proper disposal of L-Alaninol-d3 is a multi-step process that requires careful segregation

and handling from the point of generation to the final collection by a licensed waste

management service. The logical workflow below outlines the necessary steps to ensure a safe

and compliant disposal process.

Figure 1. Step-by-step workflow for the safe disposal of L-Alaninol-d3 waste.

Detailed Disposal Protocols
The cardinal rule for L-Alaninol-d3 disposal is that it must be managed as regulated

hazardous waste.[3][5] Under no circumstances should it be disposed of down the drain or in

regular trash, as this can cause severe environmental damage.[3][5][6]

Step 1: Personal Protective Equipment (PPE)
Before handling waste, ensure appropriate PPE is worn. This includes:

Eye/Face Protection: Tightly fitting safety goggles and a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or a complete protective suit.[3]
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All handling must occur in a well-ventilated area, such as a chemical fume hood.[3]

Step 2: Waste Collection and Segregation
For Unused or Waste L-Alaninol-d3 (Pure or in Solution):

Do Not Mix: Keep L-Alaninol-d3 waste separate from other chemical streams to prevent

dangerous reactions.[3]

Containerize: Collect the liquid waste in its original container or a designated, compatible

hazardous waste container.[3][6] The container must be sealed tightly to prevent leaks or

evaporation.[3][7]

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "L-Alaninol-d3," and a clear description of the hazards, such as "Corrosive"

and "Combustible".[3]

For Contaminated Solid Waste (Gloves, Wipes, Absorbents):

Collect: Place these materials into a sealed, properly labeled hazardous waste bag or

container designated for solid chemical waste.[3]

Disposal: This container should also be disposed of through your institution's licensed

hazardous waste service.[3]

For Empty L-Alaninol-d3 Containers:

Treat as Hazardous: Handle the empty container in the same way as the substance itself.[5]

Rinsing (Optional, check institutional policy): Some guidelines allow for triple-rinsing the

container with a suitable solvent.[1] The rinsate must be collected and disposed of as liquid

hazardous waste.[1] After proper rinsing and defacing the original label, the container may

be discarded as regular laboratory waste.[1]

Step 3: Spill Containment and Cleanup
In the event of a spill, immediate action is required:
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Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-

ventilated.[6] Remove all sources of ignition.[7][8]

Contain Spill: Use an inert, absorbent, liquid-binding material such as sand, diatomaceous

earth, or a universal binding agent.[3][5] Do not use combustible materials like paper towels

to absorb the bulk of the spill.

Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal as hazardous waste.[7][8]

Decontaminate Surface: After the absorbed material is removed, the spill surface can be

decontaminated. One recommended method is to wash the area with a 5% solution of acetic

acid, followed by a rinse with very hot water.[3] All cleaning materials and rinsate must be

collected as hazardous waste.[3]

Step 4: Storage and Final Disposal
Store all L-Alaninol-d3 waste containers in a designated, secure area that is cool, dry, and

well-ventilated, away from incompatible materials like acids or oxidizing agents.[3][7] The final

disposal of the contents and container must be conducted through an authorized hazardous

waste collection service in accordance with all local, regional, and national regulations.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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